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Compound of Interest

Compound Name:
2-(Chloromethyl)tetrahydro-2H-

pyran

Cat. No.: B095811 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-(Chloromethyl)tetrahydro-2H-pyran

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Chloromethyl)tetrahydro-2H-pyran is a versatile cyclic ether utilized as a reactive

intermediate and building block in organic synthesis, particularly in the development of more

complex molecules and pharmaceutical compounds.[1][2][3] Its utility stems from the presence

of a reactive chloromethyl group, which readily participates in nucleophilic substitution

reactions.[2] However, the very reactivity that makes this compound valuable also necessitates

a thorough understanding and strict adherence to comprehensive safety protocols. This guide

provides an in-depth analysis of the hazards associated with 2-(Chloromethyl)tetrahydro-2H-
pyran and outlines field-proven procedures for its safe handling, storage, and disposal to

ensure the well-being of laboratory personnel and the integrity of research.

Section 1: Chemical and Physical Properties
A foundational understanding of a chemical's properties is paramount to anticipating its

behavior and associated risks. 2-(Chloromethyl)tetrahydro-2H-pyran is a colorless to pale

yellow liquid.[2] Its key physical and chemical data are summarized below, providing the causal

basis for the handling precautions detailed in subsequent sections.
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Property Value Source(s)

CAS Number 18420-41-2

Molecular Formula C₆H₁₁ClO [4]

Molecular Weight 134.60 g/mol [4]

Boiling Point 53-54 °C at 12 mmHg [1]

Density 1.075 g/mL at 25 °C [1]

Refractive Index n20/D 1.462 [1]

Flash Point 55 °C (131 °F) - closed cup [5]

Solubility Difficult to mix with water [1][6]

Section 2: Hazard Identification and Classification
2-(Chloromethyl)tetrahydro-2H-pyran is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

risks are its flammability and its irritant effects on the skin, eyes, and respiratory system.[7]

GHS Classification Summary
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Hazard Class Category
GHS
Pictogram(s)

Signal Word
Hazard
Statement(s)

Flammable

Liquids
Category 3 🔥 Warning

H226:

Flammable liquid

and vapour.[7]

Skin

Corrosion/Irritatio

n

Category 2 ❗ Warning
H315: Causes

skin irritation.[7]

Serious Eye

Damage/Irritation
Category 2A ❗ Warning

H319: Causes

serious eye

irritation.[7]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 ❗ Warning

H335: May

cause respiratory

irritation.[7]

The flash point of 55 °C indicates that the substance can form a flammable mixture with air at

temperatures at or above this point, which is a critical consideration for all handling and storage

procedures. The irritant classifications underscore the necessity of robust personal protective

equipment to prevent debilitating contact with skin and eyes.

Section 3: Risk Assessment and Engineering
Controls
Before any procedure involving 2-(Chloromethyl)tetrahydro-2H-pyran, a thorough risk

assessment must be conducted. The primary engineering control for mitigating the inhalation

hazard (H335) is to work exclusively within a certified chemical fume hood.[8][9]

Key Engineering Controls:

Ventilation: All handling must occur in a well-ventilated area, with a chemical fume hood

being the standard.[6][9] The ventilation system should be sufficient to keep airborne

concentrations well below any established exposure limits.
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Ignition Source Control: Due to its classification as a flammable liquid (H226), all sources of

ignition must be strictly excluded from the handling area. This includes open flames, hot

surfaces, and sparks.[7]

Explosion-Proof Equipment: Use only explosion-proof electrical, ventilating, and lighting

equipment to prevent accidental ignition of vapors.[6][7]

Static Discharge Prevention: Vapors can travel a significant distance to an ignition source

and flash back. Therefore, measures to prevent the buildup of electrostatic charge are

mandatory.[7]

Ground and bond containers and receiving equipment during transfers.[6]

Use non-sparking tools.[6]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

and in close proximity to the workstation.[10][11]

Section 4: Personal Protective Equipment (PPE)
The selection and proper use of PPE are the final barriers between the researcher and

chemical exposure. The choice of PPE is not arbitrary; it is dictated directly by the substance's

hazards.

Mandatory PPE:

Eye and Face Protection: Wear chemical splash-resistant safety goggles that meet approved

standards.[9] For operations with a higher risk of splashing, a face shield should be worn in

addition to goggles.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use and replaced immediately if signs of degradation or

contamination are observed. Wash hands thoroughly after handling.[7]

Skin and Body Protection: A flame-retardant lab coat is required. Ensure all skin is covered.

For larger-scale operations, additional protective clothing may be necessary.[6]
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Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a respirator with a suitable filter for organic vapors is necessary (e.g., type ABEK

(EN14387) respirator filter).

Below is a workflow for ensuring adequate PPE selection before beginning work.
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Start: Prepare to handle
2-(Chloromethyl)tetrahydro-2H-pyran

Is work performed in a
certified chemical fume hood?

Wear chemical splash goggles
(and face shield if needed).

Yes

STOP! Do not proceed.
Consult EHS.

No

Wear chemical-resistant gloves
(e.g., Nitrile).

Wear a flame-retardant
lab coat.

Are engineering controls
insufficient or is this an
emergency situation?

Wear an approved respirator
with an organic vapor filter.

Yes

Proceed with work

No
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Spill of 2-(Chloromethyl)tetrahydro-2H-pyran
Occurs

Assess Spill Size
and Location

Small & Contained Spill

Small

Large or Uncontained Spill

Large

Alert personnel in the
immediate area.

Evacuate Area.
Alert EHS/Emergency Services.

Don appropriate PPE
(respirator, gloves, goggles).

Remove all ignition sources.

Contain spill with
inert absorbent material.

Collect waste with non-sparking
tools into a sealed container.

Decontaminate spill area.

Label and manage waste
for proper disposal.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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